Cas no 7596-41-0 (Benzenedecanoic acid, i-methyl-4-(1-oxopropyl)-, methylester)

• Product Name: Benzenedecanoic acid, i-methyl-4-(1-oxopropyl)-, methylester
• CAS No: 7596-41-0
• MF: C₂₁H₃₂O₃
• MW: 332.476986885071
• CID: 579321
• PubChem ID: 344238
• Update Time: 2025-04-19

Benzenedecanoic acid, i-methyl-4-(1-oxopropyl)-, methylester Chemical and Physical Properties

Names and Identifiers

• Benzenedecanoic acid, i-methyl-4-(1-oxopropyl)-, methylester
• NSC-401034
• NSC401034
• 7596-41-0
• DTXSID10322346
• methyl 10-(4-propanoylphenyl)undecanoate

• Inchi： 1S/C21H32O3/c1-4-20(22)19-15-13-18(14-16-19)17(2)11-9-7-5-6-8-10-12-21(23)24-3/h13-17H,4-12H2,1-3H3
• InChI Key： UZHGWGLCGSFARO-UHFFFAOYSA-N
• SMILES： O(C)C(CCCCCCCCC(C)C1C=CC(C(CC)=O)=CC=1)=O

Computed Properties

• Exact Mass: 332.23526
• Monoisotopic Mass: 332.235
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 13
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 0.979
• Boiling Point: 439.5°Cat760mmHg
• Flash Point: 188.2°C
• PSA: 43.37
• LogP: 5.67660